Cas no 1233513-13-7 (tert-Butyl 3-iodo-1H-pyrazole-1-carboxylate)

Tert-Butyl 3-iodo-1H-pyrazole-1-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its iodine substituent, which facilitates further functionalization via cross-coupling reactions such as Suzuki or Sonogashira couplings. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and enables selective deprotection under mild acidic conditions, making it suitable for stepwise synthetic strategies. This compound is commonly employed in pharmaceutical and agrochemical research for constructing pyrazole-based scaffolds. Its crystalline solid form ensures ease of handling and storage. High purity grades are available to meet stringent requirements for precision in complex synthetic pathways.

tert-Butyl 3-iodo-1H-pyrazole-1-carboxylate structure

1233513-13-7 structure

Product Name:tert-Butyl 3-iodo-1H-pyrazole-1-carboxylate

CAS No:1233513-13-7

MF:C₈H₁₁IN₂O₂

MW:294.089614152908

MDL:MFCD12407121

CID:1084629

PubChem ID:46738027

Update Time:2025-05-28

tert-Butyl 3-iodo-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 3-iodo-1H-pyrazole-1-carboxylate
- 1-tert-Butoxycarbonyl-3-iodo-1h-pyrazole
- tert-butyl 3-iodopyrazole-1-carboxylate
- MFCD12407121
- DTXSID90674178
- CS-0139510
- 1233513-13-7
- 1-BOC-3-IODO-1H-PYRAZOLE
- SCHEMBL17377610
- tert-Butyl3-iodo-1H-pyrazole-1-carboxylate
- AKOS015908103
- XH0751
- MDL： MFCD12407121
- Inchi： 1S/C8H11IN2O2/c1-8(2,3)13-7(12)11-5-4-6(9)10-11/h4-5H,1-3H3
- InChI Key： RKFMLIZYBJXJEB-UHFFFAOYSA-N
- SMILES： IC1C=CN(C(=O)OC(C)(C)C)N=1

Computed Properties

Exact Mass: 293.98653g/mol
Monoisotopic Mass: 293.98653g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 44.1Å²

tert-Butyl 3-iodo-1H-pyrazole-1-carboxylate Security Information

Hazard Category Code： 22
Hazardous Material Identification：

tert-Butyl 3-iodo-1H-pyrazole-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B810648-50mg	tert-Butyl 3-Iodo-1H-pyrazole-1-carboxylate	1233513-13-7		50mg	$ 50.00	2022-06-06
TRC	B810648-100mg	tert-Butyl 3-Iodo-1H-pyrazole-1-carboxylate	1233513-13-7		100mg	$ 65.00	2022-06-06
TRC	B810648-500mg	tert-Butyl 3-Iodo-1H-pyrazole-1-carboxylate	1233513-13-7		500mg	$ 135.00	2022-06-06
Chemenu	CM308197-5g	tert-Butyl 3-iodo-1H-pyrazole-1-carboxylate	1233513-13-7	95%	5g	$402	2021-08-18
Apollo Scientific	OR307292-1g	tert Butyl 3-iodo-1H-pyrazole-1-carboxylate	1233513-13-7		1g	£60.00	2025-02-20
abcr	AB313981-1 g	1-tert-Butoxycarbonyl-3-iodo-1H-pyrazole; 95%	1233513-13-7		1g	€159.40	2022-03-03
abcr	AB313981-5 g	1-tert-Butoxycarbonyl-3-iodo-1H-pyrazole; 95%	1233513-13-7		5g	€429.60	2022-03-03
Chemenu	CM308197-5g	tert-Butyl 3-iodo-1H-pyrazole-1-carboxylate	1233513-13-7	95%+	5g	$416	2023-02-03
Chemenu	CM308197-250mg	tert-Butyl 3-iodo-1H-pyrazole-1-carboxylate	1233513-13-7	95%+	250mg	$58	2023-02-03
Chemenu	CM308197-1g	tert-Butyl 3-iodo-1H-pyrazole-1-carboxylate	1233513-13-7	95%+	1g	$118	2023-02-03